Cas no 1421508-60-2 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 1421508-60-2
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6021386
• PubChem ID: 71788832
• Update Time: 2025-07-16

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide
• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)oxamide
• VU0536578-1
• N1-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N2-(4-methoxyphenyl)oxalamide
• 1421508-60-2
• AKOS024538343
• F6200-3826

• Inchi： 1S/C20H22N2O4/c1-26-17-11-9-16(10-12-17)22-19(24)18(23)21-13-20(25,15-7-8-15)14-5-3-2-4-6-14/h2-6,9-12,15,25H,7-8,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key： TZLTWYVTTMZCEW-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C1=CC=CC=C1)(=O)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide

Comprehensive Overview of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 1421508-60-2)

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 1421508-60-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a cyclopropyl group, a hydroxy moiety, and a phenyl ring, combined with an ethanediamide backbone linked to a 4-methoxyphenyl group. This intricate architecture makes it a subject of interest for researchers exploring novel drug candidates and biochemical probes.

In recent years, the demand for compounds like N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide has surged, particularly in the context of targeted drug delivery and enzyme inhibition. Researchers are increasingly focusing on its potential role in modulating specific biological pathways, such as those involved in inflammation and cellular signaling. The compound's hydroxy and methoxy functional groups are particularly noteworthy, as they often contribute to enhanced solubility and bioavailability, critical factors in drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 1421508-60-2 involves multi-step organic reactions, including amide coupling and cyclopropanation. These processes require precise control over reaction conditions to ensure high yield and purity. The compound's stability under various pH conditions and its compatibility with common solvents make it a versatile intermediate for further derivatization. This adaptability aligns with the growing trend in green chemistry, where researchers seek eco-friendly synthesis routes for complex molecules.

The pharmacological potential of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide is another area of active investigation. Preliminary studies suggest that its phenyl and methoxyphenyl moieties may interact with specific protein targets, such as G-protein-coupled receptors (GPCRs) or kinases. Such interactions could pave the way for its use in treating conditions like metabolic disorders or neurodegenerative diseases, topics that are highly searched in academic and medical communities.

In the realm of computational chemistry, CAS No. 1421508-60-2 has been modeled to predict its binding affinities and pharmacokinetic properties. These in silico studies are invaluable for reducing the time and cost associated with experimental screening, a trend increasingly adopted in AI-driven drug discovery. The compound's molecular weight and logP values, for instance, are frequently analyzed to assess its drug-likeness, a hot topic in modern pharmaceutical research.

Another noteworthy aspect of N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide is its potential application in material science. Its aromatic and amide functionalities could contribute to the development of advanced polymers or coatings with specific thermal or mechanical properties. This interdisciplinary appeal makes it a compound of interest beyond traditional biochemistry, resonating with trends in smart materials and nanotechnology.

Quality control and analytical characterization of CAS No. 1421508-60-2 are critical for ensuring its reproducibility in research and industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by professionals in the field, reflecting the compound's relevance in high-precision scientific workflows.

In summary, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-N'-(4-methoxyphenyl)ethanediamide (CAS No. 1421508-60-2) represents a multifaceted compound with promising applications in drug discovery, material science, and beyond. Its unique structural features, combined with its synthetic versatility, make it a valuable subject for ongoing and future research. As scientific inquiries into personalized medicine and sustainable chemistry continue to grow, this compound is poised to remain at the forefront of innovative solutions.